4-[2-(difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-2,3-dihydro-1,3-thiazol-2-imine

• Molecular Formula: C23H18F2N2OS
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 4-[2-(difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-1,3-thiazol-2-imine
• InChI: InChI=1S/C23H18F2N2OS/c1-16-21(19-14-8-9-15-20(19)28-22(24)25)27(18-12-6-3-7-13-18)23(29-16)26-17-10-4-2-5-11-17/h2-15,22H,1H3
• InChI Key: RLMAGSRPUMRQGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=NC2=CC=CC=C2)S1)C3=CC=CC=C3)C4=CC=CC=C4OC(F)F

Description

The compound 4-[2-(difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-2,3-dihydro-1,3-thiazol-2-imine features a 2,3-dihydrothiazole core substituted with:

• A difluoromethoxy group at the 2-position of the phenyl ring attached to the thiazole’s 4-position.
• A methyl group at the thiazole’s 5-position.
• Phenyl groups at both the N-position and the thiazole’s 3-position.

The difluoromethoxy substituent enhances metabolic stability and lipophilicity, which may improve membrane permeability compared to non-fluorinated analogs .

Preparation Methods

Bromination-Cyclization Strategy

A foundational approach involves bromination of α-active methylene ketones followed by thiocyanate substitution and amine condensation. For example:

• Starting Materials :

  • 2-(Difluoromethoxy)acetophenone (α-active methylene ketone)

  • N-Bromosuccinimide (NBS) for bromination

  • Potassium thiocyanate (KSCN)

  • Primary amines (e.g., aniline derivatives)

• Procedure :

  • Brominate the ketone using NBS in ethanol at room temperature.

  • Introduce KSCN to form a thiocyanate intermediate.

  • Condense with diphenylamine and benzylamine to cyclize into the thiazol-2-imine core.

• Yield : 80–95% after crystallization.

• Key Advantage : Eliminates chromatographic purification.

Solvent-Free Mechanochemical Synthesis

A 2025 study demonstrated a mortar-pestle technique for thiazol-2-imines under solvent-free conditions:

• Reagents :

  • 2-(Difluoromethoxy)phenyl isothiocyanate

  • Methyl-substituted α-bromoketone

  • Aniline

• Conditions : Grinding at RT for 10–20 min.

• Yield : 90–98%.

• Eco-Friendly Metrics : No solvent, catalyst, or waste generation.

Thiourea Intermediate Route

A 2017 protocol synthesizes thiazol-2-imines via thiourea intermediates:

• React 2-(difluoromethoxy)aniline with phenylisothiocyanate in ethanol.

• Add α-chloroacetaldehyde and KI/DABCO catalyst under reflux.

• Cyclize to form the thiazole ring.

• Yield : 75–85%.

• Limitation : Requires reflux conditions (Δ = 78°C).

Nitroepoxide Ring-Opening Method

A 2023 three-component reaction uses nitroepoxides, amines, and isothiocyanates:

• Generate thiourea from 2-(difluoromethoxy)aniline and phenylisothiocyanate.

• Open nitroepoxide (e.g., 3-nitro-2-(difluoromethoxy)styrene oxide) via nucleophilic attack.

• Cyclize and dehydrate to form the product.

• Yield : 88–94%.

• Catalyst-Free : Avoids transition metals.

Palladium-Catalyzed Aryl Amination

A patent (CA2833394C) describes aryl amination for structurally analogous compounds:

• React 3-bromo-5-(difluoromethoxy)phenyl trifluoride with 4-methylimidazole using NaH in NMP.

• Recrystallize the intermediate from heptane.

• Perform palladium-catalyzed aryl amination with diphenylimine.

• Yield : 70–80% after hydrolysis.

• Key Use : Scalable for industrial production.

Comparative Analysis of Methods

Method	Conditions	Yield	Key Advantage	Limitation
One-Pot Bromination	Ethanol, RT	80–95%	No chromatography	Requires brominated precursors
Mechanochemical	Solvent-free, RT	90–98%	Eco-friendly, rapid	Limited to small-scale synthesis
Thiourea Intermediate	Reflux, KI/DABCO	75–85%	Broad substrate scope	Energy-intensive
Nitroepoxide Route	THF, 10–15°C	88–94%	Catalyst-free	Requires nitroepoxide synthesis
Palladium Catalysis	NMP, Pd catalyst	70–80%	Industrial scalability	Costly catalysts

Critical Reaction Optimization Insights

• Difluoromethoxy Stability : The -OCF₂ group is sensitive to strong bases; NaH in NMP (pH >10) may necessitate protective groups.

• Steric Effects : Bulkier N,3-diphenyl groups require longer reaction times (e.g., 6–12 h).

• Purification : Crystallization from ethanol or heptane achieves >95% purity.

Chemical Reactions Analysis

Types of Reactions

4-[2-(difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-2,3-dihydro-1,3-thiazol-2-imine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert certain functional groups within the molecule to more reduced forms.

Substitution: The phenyl groups and other substituents can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Medicinal Chemistry

The compound exhibits notable biological activity by interacting with specific molecular targets such as enzymes and receptors. This interaction can lead to enzyme inhibition or modulation of receptor function, making it a candidate for further research in pharmacology .

Case Studies

• Enzyme Inhibition : Studies have shown that the compound effectively inhibits β-secretase, a target in Alzheimer's disease research. This inhibition is crucial for reducing amyloid precursor protein levels .
• Anticancer Properties : In vitro studies indicate that this compound can reduce cell viability in cancer cell lines, suggesting its potential as an anticancer agent .

Chemical Research

In chemistry, the compound serves as a building block for synthesizing more complex molecules. Its ability to undergo various chemical reactions—such as oxidation and substitution—allows it to be utilized in developing new materials with unique properties .

Material Science

Due to its unique structural features, 4-[2-(difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-2,3-dihydro-1,3-thiazol-2-imine can be employed in creating advanced materials that exhibit high thermal stability and specific electronic characteristics .

Mechanism of Action

The mechanism of action of 4-[2-(difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-2,3-dihydro-1,3-thiazol-2-imine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of specific enzymes or modulation of receptor activity, depending on the context of its use .

Comparison with Similar Compounds

Core Heterocycle Variations

Compound Name	Core Structure	Key Substituents	Biological Relevance/Activity	Reference
Target Compound	2,3-Dihydro-1,3-thiazole	4-(2-difluoromethoxyphenyl), 5-methyl, N,3-diphenyl	Inferred pesticidal/antimicrobial	-
5-[1-(Difluoromethyl)-1H-benzodiazol-2-yl]-4-methyl-2,3-dihydro-1,3-thiazol-2-imine	2,3-Dihydro-1,3-thiazole	4-methyl, 5-(benzodiazole), 1-(difluoromethyl)	Not explicitly stated (structural analog)
5-((4-Fluorophenoxy)methyl)-1,3,4-thiadiazol-2-amine	1,3,4-Thiadiazole	5-((4-fluorophenoxy)methyl)	Antifungal/insecticidal activity
5-[2-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine	1,3,4-Thiadiazole	5-(2-trifluoromethoxyphenyl)	High lipophilicity, potential agrochemical use

Key Observations :

• The benzodiazole substitution in introduces a fused aromatic system, which may enhance π-π stacking interactions compared to the target compound’s simpler phenyl groups.

Substituent Effects on Physicochemical Properties

Compound Name	Substituent(s)	Melting Point (°C)	Predicted logP	Synthesis Yield (%)	Reference
Target Compound	2-(difluoromethoxy)phenyl, N,3-diphenyl	Not reported	~3.8 (estimated)	Not reported	-
4-(5-(2-(Difluoromethoxy)phenyl)isoxazol-3-yl)-N-(pyridin-3-ylmethyl)aniline	Difluoromethoxyphenyl, pyridinylmethyl	Not reported	~2.5	19
5-[2-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine	2-(trifluoromethoxy)phenyl	Not reported	~4.2	Not reported
9c (from )	4-bromophenyl, acetamide-linked	198–200	~2.9	Not reported

Key Observations :

• The trifluoromethoxy group in increases logP compared to the target compound’s difluoromethoxy substituent, suggesting higher lipophilicity.
• Acetamide-linked thiazoles (e.g., 9c in ) exhibit lower logP values, likely due to hydrogen-bonding capacity.

Biological Activity

4-[2-(Difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-2,3-dihydro-1,3-thiazol-2-imine is an organic compound with a complex molecular structure characterized by its thiazole ring and multiple aromatic phenyl groups. The molecular formula is C23H18F2N2OS, with a molecular weight of 408.5 g/mol. This compound has garnered interest in pharmacology and medicinal chemistry due to its potential biological activities.

Structural Characteristics

The compound features:

• Thiazole Ring : A five-membered heterocyclic structure that includes nitrogen and sulfur.
• Aromatic Phenyl Groups : Contribute to the compound's lipophilicity and potential interactions with biological targets.
• Difluoromethoxy Substituent : Enhances the compound's electronic properties and may influence its biological activity.

Biological Activity

Research indicates that 4-[2-(difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-2,3-dihydro-1,3-thiazol-2-imine exhibits various biological activities:

Antitumor Activity

Several studies have highlighted the antitumor potential of thiazole derivatives, including this compound. The presence of the thiazole ring is crucial for cytotoxic activity against cancer cell lines. For instance, compounds with similar structures have shown IC50 values ranging from 1.61 to 1.98 µg/mL against various tumor cells .

Compound	IC50 (µg/mL)	Target Cell Line
4-[2-(difluoromethoxy)phenyl]-5-methyl-N,3-diphenyl-2,3-dihydro-1,3-thiazol-2-imine	TBD	TBD
Compound 9	1.61 ± 1.92	Jurkat Cells
Compound 10	1.98 ± 1.22	A-431 Cells

Antimicrobial Activity

The thiazole moiety is also associated with antimicrobial properties. Research has shown that thiazole derivatives can exhibit antibacterial and antifungal activities. For example:

• Compounds similar to this one have demonstrated effective inhibition against Gram-positive bacteria with MIC values around 100 μg/mL .

Activity Type	MIC (µg/mL)	Reference
Antibacterial (Gram-positive)	100	Chloramphenicol
Antifungal (C. albicans)	4.01–4.23 mM	Fluconazole

Structure-Activity Relationship (SAR)

The biological activity of thiazole derivatives is often influenced by their structural features:

• Electron-Drawing Groups : Such as nitro groups enhance activity.
• Electron-Donating Groups : Like methoxy groups can also improve efficacy.
• Substituent Positioning : The position of substituents on the phenyl rings significantly affects the compound's interaction with biological targets .

Case Studies

• Anticancer Efficacy : A study on a series of thiazole derivatives showed promising results against melanoma and prostate cancer cell lines, with IC50 values ranging from 0.4 to 3.9 μM for structurally modified compounds .
• Antimicrobial Testing : Another investigation evaluated the antimicrobial properties of various thiazole derivatives against a range of pathogens, demonstrating that specific structural modifications could lead to enhanced antibacterial effects comparable to standard treatments .

Q & A

Q. Methodology :

• ¹H/¹³C NMR : Identify protons on the difluoromethoxy group (δ ~6.8–7.2 ppm for aromatic protons; δ ~4.5–5.0 ppm for -OCHF₂) and thiazole ring (δ ~2.5 ppm for methyl groups) .
• IR Spectroscopy : Confirm C-F stretches (1000–1100 cm⁻¹) and thiazole C=N vibrations (~1600 cm⁻¹) .
• Mass Spectrometry (HRMS) : Verify molecular ion peaks (e.g., [M+H]⁺) with <2 ppm error .
  Data interpretation : Compare experimental shifts with computed spectra (DFT) to resolve ambiguities in regiochemistry .

Advanced: How can researchers resolve contradictions in reported biological activity data for this compound?

Q. Approach :

• Dose-response reevaluation : Perform assays (e.g., radioligand binding for dopamine receptors) across a broader concentration range (1 nM–100 µM) to identify non-linear effects .
• Metabolic stability testing : Use liver microsomes to assess if discrepancies arise from rapid degradation in certain models .
• Structural analogs : Synthesize derivatives (e.g., replacing difluoromethoxy with trifluoromethyl) to isolate pharmacophore contributions .
  Case study : Inconsistent IC₅₀ values for dopamine receptor binding were resolved by controlling for solvent polarity effects (DMSO vs. saline) .

Advanced: What computational strategies predict binding modes and selectivity of this compound?

Q. Methodology :

• Molecular docking : Use AutoDock Vina with receptor structures (PDB: 6CM4 for dopamine D₂) to model interactions. Prioritize poses where the difluoromethoxy group occupies hydrophobic pockets .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess stability of ligand-receptor complexes. Analyze hydrogen bonds (e.g., thiazole nitrogen with Tyr⁷.³⁸) .
• Free energy calculations : Apply MM-PBSA to compare binding affinities across receptor subtypes (e.g., D₂ vs. D₃) .
  Validation : Cross-check predictions with mutagenesis data (e.g., Ala scans of key residues) .

Advanced: How can Design of Experiments (DoE) optimize reaction conditions for novel derivatives?

Q. DoE framework :

• Factors : Catalyst loading (0.5–5 mol%), temperature (50–120°C), solvent polarity (DMF vs. THF).
• Response variables : Yield, purity (HPLC area %).
• Statistical analysis : Use a central composite design (CCD) in Minitab to identify interactions (e.g., high Pd(OAc)₂ improves yield only in DMF) .
  Case example : Optimizing Suzuki-Miyaura coupling for biphenyl derivatives achieved 82% yield (vs. 45% trial-and-error) by prioritizing solvent-catalyst interactions .

Advanced: What strategies improve pharmacokinetic properties while retaining activity?

Q. Derivatization approaches :

• Bioisosteric replacement : Substitute the thiazole ring with 1,2,4-thiadiazole to enhance metabolic stability .
• Prodrug design : Introduce ester groups at the N-phenyl moiety for sustained release .
• Solubility enhancement : Incorporate PEG-linked substituents or co-crystallize with cyclodextrins .
  In vivo validation : Perform PK studies in rodents, monitoring plasma half-life (target: >4 h) and brain penetration (logBB > −0.5) .

Advanced: How to address crystallographic disorder in structural analysis?

Q. Crystallography workflow :

• Data collection : Use synchrotron radiation (λ = 0.7 Å) for high-resolution (<1.0 Å) data .
• Refinement : Apply SHELXL with anisotropic displacement parameters for non-H atoms. Model disorder using PART instructions (e.g., difluoromethoxy group occupancy) .
• Validation : Check Rint (<5%) and ADP consistency with PLATON .
  Example : Disorder in the diphenylthiazole moiety was resolved by splitting into two conformers (60:40 ratio) .

Advanced: What are the challenges in scaling up synthesis for preclinical studies?

Q. Key issues :

• Exothermic reactions : Implement cooling jackets for cyclization steps to prevent runaway reactions .
• Purification : Replace column chromatography with recrystallization (ethanol/water) for >100 g batches .
• Regioselectivity : Optimize protecting groups (e.g., Boc for amines) to avoid byproducts during N-phenylation .
  Quality control : Use inline PAT tools (e.g., ReactIR) to monitor intermediate formation .